Cas no 62826-51-1 (2,4,6-Heptatrienoic acid, 7-(2-thienyl)-, methyl ester, (E,E,E)-)

• Product Name: 2,4,6-Heptatrienoic acid, 7-(2-thienyl)-, methyl ester, (E,E,E)-
• CAS No: 62826-51-1
• MF: C₁₂H₁₂O₂S
• MW: 220.287482261658
• CID: 430378
• PubChem ID: 71382435
• Update Time: 2025-04-19

2,4,6-Heptatrienoic acid, 7-(2-thienyl)-, methyl ester, (E,E,E)- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Heptatrienoic acid, 7-(2-thienyl)-, methyl ester, (E,E,E)-
• methyl 7-thiophen-2-ylhepta-2,4,6-trienoate
• DTXSID30804816
• Methyl 7-(thiophen-2-yl)hepta-2,4,6-trienoate
• 62826-51-1

• Inchi： 1S/C12H12O2S/c1-14-12(13)9-5-3-2-4-7-11-8-6-10-15-11/h2-10H,1H3
• InChI Key： CPPPKQXIGJBGAK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C=CC=CC=CC(=O)OC

Computed Properties

• Exact Mass: 220.05586
• Monoisotopic Mass: 220.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 3.2
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3